Cas no 941922-75-4 (N-(2-ethoxyphenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(2-ethoxyphenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide
• CAS No: 941922-75-4
• MF: C₂₀H₁₉FN₂O₂S₂
• MW: 402.505465745926
• CID: 6477255
• Update Time: 2025-05-23

N-(2-ethoxyphenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide
• N-(2-ethoxyphenyl)-2-[2-[(4-fluorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide

• Inchi： 1S/C20H19FN2O2S2/c1-2-25-18-6-4-3-5-17(18)23-19(24)11-16-13-27-20(22-16)26-12-14-7-9-15(21)10-8-14/h3-10,13H,2,11-12H2,1H3,(H,23,24)
• InChI Key： HFANOGQDUKLWKY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OCC)(=O)CC1=CSC(SCC2=CC=C(F)C=C2)=N1

Additional information on N-(2-ethoxyphenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide

Introduction to N-(2-ethoxyphenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide (CAS No. 941922-75-4)

N-(2-ethoxyphenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 941922-75-4, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a combination of aromatic rings, heterocyclic moieties, and functional groups, makes it a subject of intense study for potential therapeutic applications.

The molecular framework of N-(2-ethoxyphenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide incorporates several key structural elements that contribute to its unique chemical and biological properties. The presence of an ethoxy group at the 2-position of the phenyl ring and a thiazole ring substituted with a fluorophenylmethylsulfanyl moiety at the 2-position introduces specific interactions with biological targets. These structural features are crucial for modulating the compound's activity and selectivity in biological systems.

In recent years, there has been a growing interest in thiazole derivatives due to their diverse pharmacological properties. Thiazole compounds are known for their role in various biological processes and have been investigated for their potential in treating a wide range of diseases, including infectious diseases, cancer, and inflammatory conditions. The specific substitution pattern in N-(2-ethoxyphenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide suggests that it may interact with multiple biological targets, making it a valuable candidate for further exploration.

The fluorine atom in the fluorophenyl ring is a key feature that enhances the compound's bioavailability and metabolic stability. Fluorinated aromatic compounds are frequently used in drug development due to their ability to improve pharmacokinetic properties. Additionally, the methylsulfanyl group at the 4-position of the thiazole ring contributes to the compound's solubility and binding affinity to biological targets. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. Heterocycles such as thiazole are known for their ability to mimic natural products and exhibit broad-spectrum biological activities. The synthesis of N-(2-ethoxyphenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide represents a significant advancement in the development of novel heterocyclic-based therapeutics. Researchers have been exploring various synthetic routes to optimize the yield and purity of this compound, ensuring its suitability for further preclinical and clinical studies.

The pharmacological profile of N-(2-ethoxyphenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide has been evaluated through in vitro and in vivo studies. These studies have revealed potential activities against various disease targets, including enzymes involved in inflammation and cell proliferation. The compound's ability to modulate these pathways makes it an attractive candidate for developing new treatments for chronic diseases. Additionally, its unique structural features may offer advantages over existing therapeutics by providing improved efficacy and reduced side effects.

The development of new drugs is a complex process that involves multiple stages of research and testing. From initial discovery to clinical trials, each step is critical in determining the safety and efficacy of a therapeutic agent. The synthesis and characterization of N-(2-ethoxyphenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide represent an important milestone in this process. Further studies are needed to fully understand its mechanisms of action and potential therapeutic applications.

In conclusion, N-(2-ethoxyphenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide (CAS No. 941922-75-4) is a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic targets and treatment strategies, compounds like this one will play a crucial role in advancing medical science.